Cas no 116058-86-7 (2-chloro-4-prop-2-enylpyrimidine)

• Product Name: 2-chloro-4-prop-2-enylpyrimidine
• CAS No: 116058-86-7
• MF: C₇H₇ClN₂
• MW: 154.596880197525
• CID: 2614018
• PubChem ID: 13998553
• Update Time: 2025-04-21

2-chloro-4-prop-2-enylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-prop-2-enylpyrimidine
• DTXSID10553956
• DTXCID40504739
• SCHEMBL595527
• 2-Chloro-4-(prop-2-en-1-yl)pyrimidine
• 116058-86-7

• Inchi： 1S/C7H7ClN2/c1-2-3-6-4-5-9-7(8)10-6/h2,4-5H,1,3H2
• InChI Key： GWDPYQZJSBHGQS-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(CC=C)=N1

Computed Properties

• Exact Mass: 154.0297759Da
• Monoisotopic Mass: 154.0297759Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 25.8Ų